Cas no 16674-78-5 (Magnesium acetate tetrahydrate)

Magnesium acetate tetrahydrate (Mg(CH₃COO)₂·4H₂O) is a hydrated salt of magnesium and acetic acid, commonly employed in laboratory and industrial applications. It appears as colorless, hygroscopic crystals with a molecular weight of 214.45 g/mol. The compound is valued for its high solubility in water and ethanol, making it suitable for use as a catalyst, buffering agent, or precursor in chemical synthesis. Its controlled release of magnesium ions is advantageous in biomedical and biochemical research. Additionally, it serves as a deicing agent due to its low environmental toxicity compared to chloride-based alternatives. The tetrahydrate form ensures stability and ease of handling under standard conditions.
Magnesium acetate tetrahydrate structure
16674-78-5 structure
Product Name:Magnesium acetate tetrahydrate
CAS No:16674-78-5
MF:C4H14MgO8
MW:214.454163074493
MDL:MFCD00149214
CID:50495
PubChem ID:24896744
Update Time:2025-11-01

Magnesium acetate tetrahydrate Chemical and Physical Properties

Names and Identifiers

    • Magnesium acetate tetrahydrate
    • MAGNESIUM ACETATE, 4-HYDRATE
    • MAGNESIUM ACETATE HYDRATED
    • MAGNESIUM ACETATE, HYDROUS
    • Magnesium acetate,tetrahdrate
    • ANTI-MACROPHAGE-DERIVED CHEMOKINE*(MDC)8
    • Magnesiumacetate-tetrahydrate
    • ACS
    • magnesium,diacetate,tetrahydrate
    • Acetic acid magnesium salt
    • Cacium acetate
    • Magnesium acetate te
    • MAGNESIUM ACETATE 4H2O
    • MAGMESIUM ACETATE 4H20
    • MagnesiuM Acetate (MgAc)
    • MagnesiumAcetate1MSolution
    • MagnesiumAcetateHydratedAr
    • Cromosa
    • magnesium diacetate tetrahydrate
    • I01G0EJC3B
    • Acetic acid, magnesium salt, tetrahydrate
    • Magnesium acetate tetrahydrate, for biochemistry
    • Magnesium acetate tetrahydrate, 98+%, ACS reagent
    • Magnesium acetate tetrahydrate, 99.5%, for analysis
    • Magnesium acetate tetrahydrate, 97.5%, extra pure, crystalline
    • Magnesium diethanoate tetrahydrate
    • Magnesiumacetatetetrahydrate
    • KSC497C8P
    • MAGNESIUM ACETATE, ACS
    • magnesium ac
    • Q27280179
    • magnesium acetate tetra hydrate
    • Magnesium Acetate Tetrahydrate, Molecular Biology Grade
    • DTXSID60168170
    • Magnesium acetate tetrahydrate, trace metals grade 99.95%
    • UNII-I01G0EJC3B
    • MAGNESIUM ACETATE TETRAHYDRATE [MI]
    • ACETIC ACID, MAGNESIUM SALT, HYDRATE (2:1:4)
    • Magnesium diacetate tetrahydrate; Magnesium(2+) acetate tetrahydrate
    • MAGNESIUM ACETATE TETRAHYDRATE [EP MONOGRAPH]
    • Magnesium acetate tetrahydrate ACS grade
    • AKOS022185858
    • XKPKPGCRSHFTKM-UHFFFAOYSA-L
    • MAGNESIUM ACETATE TETRAHYDRATE [VANDF]
    • DB09409
    • magnesium;diacetate;tetrahydrate
    • MAGNESIUM ACETATE (MG(OAC)2) TETRAHYDRATE
    • FT-0628071
    • MAGNESIUM ACETATE TETRAHYDRATE [ORANGE BOOK]
    • 16674-78-5
    • J-010308
    • Magnesia Acetica
    • CHEMBL3989858
    • MAGNESIUM ACETATE TETRAHYDRATE (EP MONOGRAPH)
    • MAGNESIUM ACETATE TETRAHYDRATE [WHO-DD]
    • magnesium(2+) bis(acetate ion) tetrahydrate
    • MDL: MFCD00149214
    • Inchi: 1S/2C2H4O2.Mg.4H2O/c2*1-2(3)4;;;;;/h2*1H3,(H,3,4);;4*1H2/q;;+2;;;;/p-2
    • InChI Key: XKPKPGCRSHFTKM-UHFFFAOYSA-L
    • SMILES: [Mg+2].[O-]C(C)=O.[O-]C(C)=O.O.O.O.O

Computed Properties

  • Exact Mass: 214.05400
  • Monoisotopic Mass: 214.054
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 25.5
  • Covalently-Bonded Unit Count: 7
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless or white crystals belong to monoclinic system.
  • Density: 1.454
  • Melting Point: 72-75 °C (lit.)
  • Boiling Point: 117.1 °C at 760 mmHg
  • Flash Point: 117.1 °C at 760 mmHg
  • Refractive Index: n20/D 1.358
  • PH: 6.1 (50g/l, H2O, 20℃)
  • Solubility: H2O: 1 M at 20 °C, clear, colorless
  • Water Partition Coefficient: 1200 g/L (15 ºC)
  • PSA: 117.18000
  • LogP: -2.74480
  • Merck: 14,5654
  • Sensitiveness: Hygroscopic
  • Solubility: Soluble in water and ethanol. The aqueous solution is neutral or weakly acidic. Crystal water is lost at 100 ℃. Easily deliquescent

Magnesium acetate tetrahydrate Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • FLUKA BRAND F CODES:3
  • RTECS:AI5600000
  • Safety Term:S24/25
  • TSCA:Yes
  • Storage Condition:20°C

Magnesium acetate tetrahydrate Customs Data

  • HS CODE:29152900
  • Customs Data:

    China Customs Code:

    29152900

Magnesium acetate tetrahydrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0190550243- 25g
Magnesium acetate tetrahydrate
16674-78-5 99%
25g
¥ 18.8 2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0190550235- 100g
Magnesium acetate tetrahydrate
16674-78-5 99%
100g
¥ 32.9 2021-05-18
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0190550223- 500g
Magnesium acetate tetrahydrate
16674-78-5 99%
500g
¥ 49.4 2021-05-18
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
10795-25g
Magnesium acetate tetrahydrate, Puratronic?, 99.997% (metals basis)
16674-78-5 99.997%
25g
¥1569.00 2023-06-30
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
10795-100g
Magnesium acetate tetrahydrate, Puratronic?, 99.997% (metals basis)
16674-78-5 99.997%
100g
¥5144.00 2023-06-30
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
12225-1kg
Magnesium acetate tetrahydrate, 98% (metals basis)
16674-78-5 98%
1kg
¥1579.00 2023-04-13
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
12225-250g
Magnesium acetate tetrahydrate, 98% (metals basis)
16674-78-5 98%
250g
¥604.00 2023-04-13
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
36358-100g
Magnesium acetate tetrahydrate, ACS, 98.0-102.0%
16674-78-5 98.0-102.0%
100g
¥365.00 2023-04-13
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
36358-500g
Magnesium acetate tetrahydrate, ACS, 98.0-102.0%
16674-78-5 98.0-102.0%
500g
¥801.00 2023-04-13
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
36358-2.5kg
Magnesium acetate tetrahydrate, ACS, 98.0-102.0%
16674-78-5 98.0-102.0%
2.5kg
¥2728.00 2023-04-13

Magnesium acetate tetrahydrate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16674-78-5)Magnesium acetate tetrahydrate
Order Number:LE18992;LE1749150;LE3003
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:20
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16674-78-5)Magnesium acetate tetrahydrate
Order Number:sfd11305
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16674-78-5)Magnesium Acetate Tetrahydrate
Order Number:LE010
Stock Status:in Stock
Quantity:25gbags
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 10:32
Price ($):discuss personally
Email:sales3257@jskolod.com

Additional information on Magnesium acetate tetrahydrate

Magnesium Acetate Tetrahydrate: Applications and Research Developments

Magnesium acetate tetrahydrate, with the chemical formula C₄H₁₀MgO₆·4H₂O and CAS number 16674-78-5, is a widely utilized compound in various scientific and industrial applications. This white crystalline solid is known for its solubility in water and its ability to form stable hydrates, making it a valuable reagent in chemical synthesis and pharmaceutical formulations. The compound's unique properties have garnered significant attention in recent years, particularly in the field of medicinal chemistry and biotechnology.

The versatility of Magnesium Acetate Tetrahydrate stems from its ability to act as a source of magnesium ions, which are essential for numerous biological processes. Magnesium is a crucial mineral involved in enzyme function, nerve transmission, and muscle contraction. Consequently, magnesium acetate tetrahydrate has found applications in dietary supplements, antacids, and as a therapeutic agent in various medical conditions. Its hydrate form enhances stability and solubility, making it an ideal candidate for pharmaceutical formulations.

In recent years, researchers have explored the potential of magnesium acetate tetrahydrate in drug delivery systems. Its ability to form stable complexes with other molecules has been leveraged to develop novel drug formulations that improve bioavailability and targeted delivery. For instance, studies have shown that magnesium acetate tetrahydrate can enhance the absorption of poorly soluble drugs by forming inclusion complexes. This approach has significant implications for the development of more effective treatments for chronic diseases.

Moreover, the compound has been investigated for its role in wound healing and tissue regeneration. Magnesium ions promote cell proliferation and angiogenesis, making magnesium acetate tetrahydrate a promising candidate for topical applications in wound care. Recent clinical trials have demonstrated its efficacy in accelerating the healing process of burns and chronic wounds. The anti-inflammatory properties of magnesium ions further contribute to its therapeutic potential by reducing tissue damage and promoting recovery.

The agricultural sector has also benefited from the use of magnesium acetate tetrahydrate. As an essential micronutrient for plants, magnesium is crucial for chlorophyll synthesis and overall plant growth. Magnesium acetate tetrahydrate is used as a fertilizer supplement to enhance crop yield and improve soil quality. Its water-soluble nature ensures efficient absorption by plants, making it a preferred choice for modern agricultural practices.

Industrial applications of magnesium acetate tetrahydrate include its use as a flame retardant and a stabilizer in polymer manufacturing. The compound's ability to decompose at high temperatures releases water vapor, which helps suppress combustion. This property makes it an effective additive in fire-resistant materials used in construction and electronics. Additionally, its stabilizing effects on polymers enhance material durability and performance.

Environmental science has seen the application of magnesium acetate tetrahydrate in water treatment processes. It serves as a coagulant aid in wastewater treatment plants, facilitating the removal of suspended particles and improving water clarity. The compound's biodegradability ensures minimal environmental impact, aligning with sustainable development goals.

Advances in synthetic chemistry have expanded the applications of magnesium acetate tetrahydrate beyond traditional uses. Researchers have developed novel synthetic routes to produce high-purity forms of the compound, enabling more precise control over its properties. These advancements have opened new avenues for research in catalysis and material science.

The pharmaceutical industry continues to explore innovative uses for magnesium acetate tetrahydrate. Recent studies have highlighted its potential as an adjuvant in vaccine formulations, enhancing immune response by modulating cytokine production. Its compatibility with various excipients makes it a versatile component in drug development pipelines.

In conclusion, Magnesium Acetate Tetrahydrate (CAS no: 16674-78-5) is a multifaceted compound with diverse applications across multiple industries. Its unique properties make it indispensable in pharmaceuticals, agriculture, industrial manufacturing, and environmental science. Ongoing research continues to uncover new possibilities for this remarkable compound, ensuring its continued relevance in advancing scientific and technological progress.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:16674-78-5)Magnesium acetate tetrahydrate
LE18992;LE1749150;LE3003
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:16674-78-5)Magnesium acetate tetrahydrate
sfd11305
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email